1-(2,2-Diethoxyethyl)imidazole-2-carbaldehyde

• IUPAC Name: 1-(2,2-diethoxyethyl)imidazole-2-carbaldehyde
• InChI: InChI=1S/C10H16N2O3/c1-3-14-10(15-4-2)7-12-6-5-11-9(12)8-13/h5-6,8,10H,3-4,7H2,1-2H3
• InChI Key: WCNJJBSBJKIDMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN1C=CN=C1C=O)OCC
• Molecular Formula: C10H16N2O3
• Molecular Weight: 212.25 g/mol

Description

Imidazoles are a type of organic compound with a five-membered ring structure, which includes two nitrogen atoms and three carbon atoms. They are key components in many functional molecules and are used in a variety of applications, including pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis.

Synthesis Analysis

The synthesis of imidazoles has seen recent advances, particularly in the regiocontrolled synthesis of substituted imidazoles. These methods often focus on the bonds constructed during the formation of the imidazole and the functional group compatibility of the process.

Molecular Structure Analysis

The molecular structure of imidazoles involves a five-membered ring with two non-adjacent nitrogen atoms. The specific structure of “1-(2,2-Diethoxyethyl)imidazole-2-carbaldehyde” would involve additional functional groups attached to this basic ring structure.

Chemical Reactions Analysis

Imidazoles can participate in a variety of chemical reactions. For example, they can act as ligands in the construction of metal–organic frameworks (MOFs), leading to structurally stable MOFs with potential applications in proton conduction research.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazoles can vary widely depending on their specific structure. Generally, they are considered to be heterocyclic organic compounds.

Mechanism of Action

The mechanism of action of imidazoles can vary depending on their specific structure and the context in which they are used. For example, in the context of MOFs, imidazoles can contribute to proton conduction processes.

Safety and Hazards

Imidazoles can pose various safety hazards, including skin irritation, serious eye irritation, and respiratory system toxicity. Always refer to the specific safety data sheet for the compound .

Future Directions

Future research into imidazoles is likely to continue exploring their synthesis and applications. This could include the development of novel methods for the regiocontrolled synthesis of substituted imidazoles, as well as further exploration of their use in MOFs and other materials.